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Compound of Interest

Compound Name: 9-Methyladenine 1-oxide

Cat. No.: B15375758

CAS Number: 10184-51-7 Molecular Formula: CeH7NsO

This technical guide provides an in-depth overview of 9-Methyladenine 1-oxide, a derivative of
the purine base adenine. Due to the limited availability of data for this specific compound, this
guide incorporates information from closely related adenine N-oxides to offer a comprehensive
understanding for researchers, scientists, and drug development professionals.

Physicochemical Properties

Quantitative data for 9-Methyladenine 1-oxide is summarized in the table below. For
comparative purposes, data for the parent compound, 9-Methyladenine, is also included where
available.
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Property 9-Methyladenine 1-oxide 9-Methyladenine
CAS Number 10184-51-7 700-00-5

Molecular Formula CeH7NsO CeH7Ns

Molecular Weight 165.15 g/mol 149.15 g/mol
Appearance Not specified Beige crystals
Melting Point Not specified 300-305 °C

Purity (typical) Not specified 297.5%

Infrared Spectrum Not specified Conforms to structure

Synthesis and Characterization

While a specific, detailed experimental protocol for the synthesis of 9-Methyladenine 1-oxide
is not readily available in the published literature, a general method for the N-oxidation of
adenine derivatives can be employed.

Experimental Protocol: General N-oxidation of Adenine
Derivatives

This protocol is adapted from general procedures for the synthesis of purine N-oxides.
Materials:

* 9-Methyladenine

e m-Chloroperoxybenzoic acid (m-CPBA) or hydrogen peroxide in acetic acid

¢ Dichloromethane (DCM) or other suitable solvent

» Sodium bicarbonate solution

e Anhydrous magnesium sulfate

 Silica gel for column chromatography
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Procedure:

Dissolve 9-Methyladenine in a suitable solvent such as dichloromethane.
e Cool the solution in an ice bath.

e Slowly add a solution of the oxidizing agent (e.g., m-CPBA in DCM) to the cooled solution of
9-Methyladenine with constant stirring.

o Monitor the reaction progress using thin-layer chromatography (TLC).
e Upon completion, quench the reaction by adding a saturated solution of sodium bicarbonate.

o Separate the organic layer and wash it sequentially with sodium bicarbonate solution and
brine.

» Dry the organic layer over anhydrous magnesium sulfate and filter.
o Evaporate the solvent under reduced pressure to obtain the crude product.

» Purify the crude product by column chromatography on silica gel using an appropriate eluent
system (e.g., a gradient of methanol in dichloromethane).

o Characterize the final product using spectroscopic methods.

Characterization

Spectroscopic data for 9-Methyladenine 1-oxide is not widely published. The following are
expected characterization details based on the structure and data from the parent compound,
9-Methyladenine.

e 1H NMR: The proton NMR spectrum is expected to show characteristic peaks for the methyl
group and the purine ring protons. The chemical shifts of the protons adjacent to the N1-
oxide are likely to be shifted downfield compared to 9-Methyladenine due to the deshielding
effect of the N-oxide group.

e Mass Spectrometry: The mass spectrum should show a molecular ion peak corresponding to
the molecular weight of 9-Methyladenine 1-oxide (165.15 g/mol ).
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« Infrared (IR) Spectroscopy: The IR spectrum would likely exhibit characteristic N-O stretching
vibrations, in addition to the typical C=C, C-N, and N-H stretching and bending frequencies
of the purine ring.

Biological Activity and Potential Signhaling Pathways

Specific biological activity data for 9-Methyladenine 1-oxide is limited. However, studies on
adenine N-oxides, in general, suggest potential biological relevance. Adenine N-oxides have
been investigated for their cytotoxic and mutagenic properties. It is hypothesized that N-
oxidation can alter the hydrogen bonding patterns of the nucleobase, potentially affecting DNA
replication and transcription.

The introduction of an N-oxide can also influence the metabolic fate of the molecule. The
diagram below illustrates a simplified overview of purine metabolism, indicating where a
modified base like 9-Methyladenine 1-oxide might be introduced or processed.
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 To cite this document: BenchChem. [9-Methyladenine 1-oxide: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15375758#9-methyladenine-1-oxide-cas-number-
and-molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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